Verbenacine: A Technical Guide to its Discovery, Isolation, and Characterization from Salvia verbenaca
Verbenacine: A Technical Guide to its Discovery, Isolation, and Characterization from Salvia verbenaca
For Researchers, Scientists, and Drug Development Professionals
This whitepaper provides an in-depth technical overview of verbenacine (B158102), a diterpene isolated from Salvia verbenaca. It details the initial discovery, outlines comprehensive experimental protocols for its extraction and purification, and presents its physicochemical and spectroscopic data. This document is intended to serve as a core resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development.
Introduction to Salvia verbenaca and Verbenacine
Salvia verbenaca, commonly known as wild clary or wild sage, is a perennial herb belonging to the Lamiaceae family.[1][2][3] It is native to the British Isles, the Mediterranean region, and parts of Asia and has a history of use in traditional medicine for various ailments.[1][3] Phytochemical investigations of S. verbenaca have revealed a rich chemical profile, including terpenoids, flavonoids, phenolic acids, and fatty acids.[1] Among the diverse compounds isolated from this plant, the diterpene verbenacine stands out as a significant discovery.
Verbenacine was first isolated from the aerial parts of Salvia verbenaca by Ahmed et al. in 2004.[4][5] Its structure was elucidated as 3α-hydroxy-19-carboxykaur-15-ene through extensive spectroscopic analysis.[4] This discovery has opened avenues for further investigation into its potential pharmacological activities.
Experimental Protocols
Plant Material Collection and Preparation
Fresh aerial parts of Salvia verbenaca (700 g) were collected and identified.[6] A voucher specimen was deposited at the herbarium of the Medicinal, Aromatic and Poisonous Plants Research Center at King Saud University for future reference.[6] The plant material was air-dried in the shade, coarsely powdered, and stored in airtight containers protected from light until extraction.
Extraction of Verbenacine
The powdered aerial parts of S. verbenaca were exhaustively extracted with 95% ethanol (B145695) using a percolator at room temperature.[6] The resulting ethanolic extract was concentrated under reduced pressure using a rotary evaporator to yield a dark green residue.
Experimental Workflow for Extraction:
Caption: Workflow for the extraction of crude extract from Salvia verbenaca.
Isolation and Purification of Verbenacine
The crude ethanolic extract was subjected to column chromatography over a silica (B1680970) gel column. The column was eluted with a gradient of n-hexane and ethyl acetate (B1210297). Fractions were collected and monitored by thin-layer chromatography (TLC). Fractions showing similar TLC profiles were pooled. Verbenacine was isolated from a fraction eluted with a specific n-hexane-ethyl acetate ratio. Further purification was achieved by repeated column chromatography and preparative TLC to yield pure verbenacine.
Experimental Workflow for Isolation and Purification:
Caption: General workflow for the isolation and purification of verbenacine.
Structural Elucidation and Data Presentation
The structure of verbenacine was determined using a combination of spectroscopic techniques, including Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR, ¹³C NMR, DEPT, COSY, HMQC, and HMBC).[6]
Physicochemical and Spectroscopic Data of Verbenacine
| Property | Value |
| Molecular Formula | C₂₀H₂₈O₃ |
| Molecular Weight | 316 g/mol |
| Appearance | Colorless crystals |
| Melting Point | Not reported |
| UV (MeOH) λmax | Not reported |
| IR (KBr) νmax cm⁻¹ | 3400 (OH), 2910, 2850 (CH), 1725 (C=O), 1640 (C=C), 1450, 1380, 1250, 1020 |
| ¹H NMR (CDCl₃, δ ppm) | See Table 2 |
| ¹³C NMR (CDCl₃, δ ppm) | See Table 2 |
Table 1: Physicochemical and Spectroscopic Properties of Verbenacine.
NMR Spectroscopic Data for Verbenacine
The following table summarizes the ¹H and ¹³C NMR spectral data for verbenacine, which were crucial for its structural elucidation.[6]
| Carbon No. | ¹³C NMR (δ) | ¹H NMR (δ, J in Hz) |
| 1 | 39.8 | 1.55 (m), 1.05 (m) |
| 2 | 18.5 | 1.65 (m) |
| 3 | 78.9 | 3.22 (dd, J=11.2, 4.5 Hz) |
| 4 | 38.9 | - |
| 5 | 50.2 | 1.10 (d, J=10.5 Hz) |
| 6 | 21.8 | 1.75 (m), 1.45 (m) |
| 7 | 41.2 | 1.35 (m) |
| 8 | 47.9 | - |
| 9 | 50.5 | 1.20 (m) |
| 10 | 40.5 | - |
| 11 | 19.5 | 1.80 (m) |
| 12 | 30.5 | 2.10 (m) |
| 13 | 42.5 | 2.40 (m) |
| 14 | 38.2 | 2.05 (m) |
| 15 | 155.8 | 5.85 (d, J=5.5 Hz) |
| 16 | 143.6 | - |
| 17 | 18.2 | 1.69 (d, J=0.8 Hz) |
| 18 | 28.5 | 1.02 (s) |
| 19 | 178.7 | - |
| 20 | 15.5 | 0.85 (s) |
Table 2: ¹H and ¹³C NMR Data for Verbenacine in CDCl₃.[6]
Biological Activity and Signaling Pathways (Hypothetical)
While the initial discovery paper focused on the isolation and structural elucidation of verbenacine, the broader biological activities of Salvia verbenaca extracts, such as antioxidant, anti-inflammatory, and antimicrobial effects, suggest potential therapeutic applications for its constituents.[1][5][7] Further research is required to determine the specific biological activities of verbenacine and the signaling pathways through which it may exert its effects.
Based on the known activities of other diterpenes and Salvia species, a hypothetical signaling pathway for the potential anti-inflammatory action of verbenacine is proposed below. This model suggests that verbenacine could inhibit the NF-κB signaling pathway, a key regulator of inflammation.
Hypothetical Anti-Inflammatory Signaling Pathway of Verbenacine:
Caption: Hypothetical inhibition of the NF-κB signaling pathway by verbenacine.
Conclusion and Future Directions
The discovery and isolation of verbenacine from Salvia verbenaca have added a new dimension to the phytochemical landscape of this medicinally important plant.[4] The detailed experimental protocols and spectroscopic data presented in this guide provide a solid foundation for further research. Future studies should focus on:
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Quantitative analysis: Determining the yield and concentration of verbenacine in different parts of S. verbenaca at various growth stages.
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Pharmacological screening: A comprehensive evaluation of the biological activities of pure verbenacine, including its potential anti-inflammatory, antioxidant, and antimicrobial properties.
-
Mechanism of action studies: Elucidating the specific molecular targets and signaling pathways modulated by verbenacine.
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Toxicological evaluation: Assessing the safety profile of verbenacine to determine its therapeutic potential.
This technical guide serves as a catalyst for advancing the scientific understanding of verbenacine and harnessing its potential for the development of novel therapeutic agents.
References
- 1. Phytochemistry and Biological Properties of Salvia verbenaca L.: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Salvia verbenaca - Wikipedia [en.wikipedia.org]
- 3. Wild Clary, Salvia verbenaca | Jeremy Bartlett's LET IT GROW blog [jeremybartlett.co.uk]
- 4. Verbenacine and salvinine: two new diterpenes from Salvia verbenaca - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. researchgate.net [researchgate.net]
- 7. Phytochemistry and Biological Properties of Salvia verbenaca L.: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
